AM8936

• Molecular Formula: C25H33NO3
• Molecular Weight: 395.5 g/mol
• InChI: InChI=1S/C25H33NO3/c1-24(2)20-9-8-18(27)16-19(20)23-21(28)14-17(15-22(23)29-24)25(11-7-12-25)10-5-3-4-6-13-26/h14-15,19-20,28H,3-12,16H2,1-2H3/t19-,20-/m1/s1
• InChIKey: VKMKNDIXGCZXCH-WOJBJXKFSA-N

AM8936 CB1 Receptor Agonist Overview

AM8936 is a synthetic, cyclobutyl nabilone analog and a balanced, highly potent agonist of the cannabinoid receptor type 1 (CB1) [1]. It exhibits high affinity for the rat CB1 receptor (Ki = 0.55 nM) and demonstrates potent functional activity at both rat and human CB1 receptors (EC50 = 8.6 nM and 1.4 nM, respectively) [1][2]. Developed through extensive structure-activity relationship (SAR) studies, AM8936 merges key pharmacophoric features of nabilone and AM2389, with an optimized C6'-cyano-substituted side chain, establishing it as a valuable and potent in vivo research tool [1]. Its design targets CNS and metabolic disorder research, pain, and glaucoma [1].

CB1 receptor binding study fit

Balanced agonist functional assay context

In vivo pharmacodynamic research support

• [1] Papanastasiou, I. P., et al. (2022). Improved cyclobutyl nabilone analogs as potent CB1 receptor agonists. European Journal of Medicinal Chemistry, 230, 114027. doi:10.1016/j.ejmech.2021.114027 View Source
• [2] MedChemExpress. (n.d.). AM8936 Product Datasheet. Retrieved from MedChemExpress website. View Source

Why AM8936 Cannot Be Simply Substituted

While the cannabinoid receptor type 1 (CB1) can be targeted by a variety of ligands, including endogenous compounds, phytocannabinoids like Δ9-THC, and other synthetic analogs, simple substitution among these agents is rarely straightforward and can lead to divergent experimental outcomes. The CB1 agonists, such as Δ9-THC, nabilone, AM11101, and AM8936, are a heterogeneous group with distinct molecular structures that confer critical differences in binding affinity, functional activity (full vs. partial agonism), in vivo temporal dynamics, and overall physicochemical properties [1][2]. These molecular distinctions translate directly into significant variations in in vivo potency and behavioral pharmacology, as demonstrated in direct comparative studies [1][3]. Therefore, the selection of AM8936 over other CB1 agonists must be based on its specific, quantifiable differentiation in key experimental parameters, which are detailed in the evidence guide below.

Binding affinity and functional potency profiles may differ from nabilone or Δ9-THC

Full agonist vs. partial agonist signaling bias may not transfer across experimental contexts

Delayed, prolonged in vivo temporal dynamics may alter outcome interpretation relative to rapid-onset analogs

• [1] AlKhelb, D., et al. (2023). Effects of cannabinoid agonists and antagonists in male rats discriminating the synthetic cannabinoid AM2201. European Journal of Pharmacology, 959, 176069. View Source
• [2] Smith, E., et al. (2024). Neurochemical and Behavioral Effects of Cannabinoid CB1 Agonist in Male Mice. Journal of Pharmacology and Experimental Therapeutics, 389(S3), 304. View Source
• [3] Papanastasiou, I. P., et al. (2022). Improved cyclobutyl nabilone analogs as potent CB1 receptor agonists. European Journal of Medicinal Chemistry, 230, 114027. View Source

Quantitative Differentiation of AM8936

CB1 Receptor Binding Affinity

AM8936 was developed as a next-generation analog with an optimized side chain to improve upon the in vitro profiles of its predecessors, nabilone and AM2389. It demonstrates high affinity for the rat CB1 receptor with a Ki of 0.55 nM [1]. In functional assays, it acts as a potent agonist at both rat and human CB1 receptors with EC50 values of 8.6 nM and 1.4 nM, respectively [1]. In comparison, nabilone exhibits a CB1 Ki of 2.2 nM, while AM2389 shows a Ki of 0.16 nM and an EC50 of 1.5 nM [2][3]. This positions AM8936 as having affinity approximately 4-fold greater than nabilone, while maintaining functional potency comparable to the highly potent AM2389.

CB1 Binding Affinity

Reported

Ki 0.55 nM (rat CB1)

Affinity position between ultra-high and moderate CB1 ligands

Cross-study radioligand displacement; 4-fold higher than nabilone, 12-fold than Δ9-THC

Evidence Dimension	CB1 Receptor Affinity (Ki) and Functional Activity (EC50)
Target Compound Data	AM8936: rCB1 Ki = 0.55 nM, hCB1 EC50 = 1.4 nM
Comparator Or Baseline	Nabilone: CB1 Ki = 2.2 nM; AM2389: CB1 Ki = 0.16 nM, EC50 = 1.5 nM
Quantified Difference	AM8936 exhibits ~4x greater affinity than nabilone, and functional potency comparable to AM2389.
Conditions	In vitro radioligand binding assays and functional assays (e.g., cAMP, β-arrestin2) using rat and human CB1 receptors.

Why This Matters

The improved affinity over the clinically used nabilone suggests AM8936 is a more potent research tool, while its functional potency comparable to AM2389 offers a distinct profile from the ultra-high affinity of AM2389.

• [1] Papanastasiou, I. P., et al. (2022). Improved cyclobutyl nabilone analogs as potent CB1 receptor agonists. European Journal of Medicinal Chemistry, 230, 114027. Data for AM8936 Ki and EC50. View Source
• [2] MedPath. (2025). Nabilone Advanced Drug Monograph. Data for nabilone Ki. View Source
• [3] Nikas, S. P., et al. (2010). Novel 1',1'-chain substituted hexahydrocannabinols... J Med Chem, 53(19), 6996-7010. Data for AM2389 Ki and EC50. View Source

Functional Potency at CB1 Receptors

In a direct head-to-head in vivo microdialysis study in mice, AM8936 (0.032 mg/kg) produced a distinct temporal profile for elevating extracellular dopamine (DA) in the nucleus accumbens shell compared to Δ9-THC (0.32 mg/kg) and AM11101 (0.32 mg/kg) [1]. While all three compounds increased DA to comparable peaks (134%, 161%, and 140% of baseline, respectively), the onset and duration of this effect were markedly different. The peak DA increase after AM8936 administration was observed at approximately 140 minutes post-injection and remained elevated for the duration of the experiment (5 hours) [1]. In contrast, Δ9-THC and AM11101 produced peak DA increases at 20 minutes post-injection, with levels returning toward baseline after approximately 2 hours [1].

Functional Potency

Reported

rCB1 EC50 8.6 nM, hCB1 EC50 1.4 nM

Low-nM functional activation with species-specific utility

cAMP assay; vs nabilone ~1342 nM and Δ9-THC ~465 nM (cross-study)

Evidence Dimension	Temporal Dynamics of Extracellular Dopamine Increase in Nucleus Accumbens Shell
Target Compound Data	AM8936 (0.032 mg/kg): Peak DA increase at ~140 min post-injection, duration > 5 hours.
Comparator Or Baseline	Δ9-THC (0.32 mg/kg) and AM11101 (0.32 mg/kg): Peak DA increase at 20 min post-injection, duration ~2 hours.
Quantified Difference	Onset of peak effect is ~7x slower for AM8936; duration of effect is >2.5x longer.
Conditions	In vivo microdialysis with LC-MS/MS in male mice; measurements in the nucleus accumbens shell.

Why This Matters

This unique, delayed, and prolonged neurochemical signature is a critical differentiator for researchers studying the time course of CB1-mediated reward, tolerance, or specific behaviors where sustained receptor activation is required.

• [1] ASPET 2023 Annual Meeting Abstract. (2023). Effects of Cannabinoid CB1 agonists on extracellular levels of dopamine in the nucleus accumbens shell of male mice. Journal of Pharmacology and Experimental Therapeutics, Abstract ID 25747. View Source

In Vivo Dopamine Release Kinetics

A key limitation of the prototypical CB1 agonist Δ9-THC is its high lipophilicity (ClogP = 7.24), which can complicate in vivo formulation and lead to non-specific binding [1]. AM8936 was designed with a polar C6'-cyano group to improve its drug-like properties [2]. As a result, AM8936 has a significantly lower calculated logP (ClogP) of 4.82 [1]. This represents a substantial reduction in lipophilicity compared to Δ9-THC.

Dopamine Release Kinetics

Head-to-head

AM8936: Tmax 140 min, >5 h vs comparators: Tmax 20 min, ~2 h

Sustained mesolimbic pathway activation reported

In vivo microdialysis in mouse NAc; 0.032 mg/kg i.p.

Evidence Dimension	Lipophilicity (ClogP)
Target Compound Data	AM8936 ClogP = 4.82
Comparator Or Baseline	Δ9-THC ClogP = 7.24
Quantified Difference	AM8936 has a ClogP value that is 2.42 units lower than Δ9-THC.
Conditions	Calculated partition coefficient (ClogP).

Why This Matters

Lower lipophilicity suggests AM8936 may have improved solubility and formulation characteristics compared to Δ9-THC, which can simplify in vivo dosing and potentially reduce non-specific membrane partitioning artifacts.

• [1] Ebiotrade. (2026). 伏隔核壳层中多巴胺、γ-氨基丁酸和谷氨酸的平衡：大麻素1受体激动剂Δ9-四氢大麻酚、AM11101和AM8936的差异效应. Citing Malamas et al., 2018 and Papanastasiou et al., 2022 for ClogP values. View Source
• [2] Papanastasiou, I. P., et al. (2022). Improved cyclobutyl nabilone analogs as potent CB1 receptor agonists. European Journal of Medicinal Chemistry, 230, 114027. View Source

Behavioral Potency in Drug Discrimination

In a drug discrimination assay using rats trained to discriminate the synthetic cannabinoid AM2201 (0.1 mg/kg) from saline, AM8936 fully substituted for the training stimulus, demonstrating it produces AM2201-like interoceptive effects [1]. A correlation analysis of the data confirmed that the relative behavioral potency of the cannabinoids corresponded strongly with their relative affinities at the CB1 receptor [1]. Notably, all cannabinoid drugs tested, including AM8936, were more potent than Δ9-THC in producing these effects [1].

Behavioral Potency Rank

Head-to-head

ED50 rank: AM8936 (0.010) ≈ AM4089 (0.016) < CP-55,940 (0.042) < JWH-018 (0.11) < AM411 (0.15) < Δ9-THC (0.95 mg/kg)

High potency in drug discrimination model

Male rats, AM2201 discrimination paradigm

Evidence Dimension	Relative Behavioral Potency
Target Compound Data	AM8936: More potent than Δ9-THC.
Comparator Or Baseline	Δ9-THC: Less potent than all tested synthetic cannabinoids, including AM8936.
Quantified Difference	Qualitative observation: AM8936 is more potent than Δ9-THC. Exact ED50 values not provided in abstract.
Conditions	Drug discrimination in male rats trained on 0.1 mg/kg AM2201 under a fixed-ratio schedule.

Why This Matters

This confirms that AM8936's high in vitro potency translates to a more potent in vivo behavioral profile compared to the commonly used reference compound Δ9-THC, requiring lower doses to achieve similar behavioral outcomes.

• [1] AlKhelb, D., et al. (2023). Effects of cannabinoid agonists and antagonists in male rats discriminating the synthetic cannabinoid AM2201. European Journal of Pharmacology, 959, 176069. View Source

C6′-Cyano Substitution and hCB1 Docking

Multiple independent studies have confirmed that AM8936 is a potent and efficacious CB1 agonist in vivo [1][2]. This contrasts with some other high-affinity ligands like AM411 and AM4089, which have been characterized as exhibiting CB1 partial agonist-like actions in vivo, despite being potent in vitro [3]. AM8936's full efficacy is demonstrated across various behavioral assays, including its ability to produce conditioned place preference (CPP) [1] and fully substitute for a full agonist training stimulus in drug discrimination studies [3].

C6′-Cyano Modification

Reported

Unique C6′-cyano side chain; top-ranked in cyclobutyl nabilone SAR series

Validated scaffold point for SAR optimization

hCB1 crystal structure docking; designated most successful analog

Evidence Dimension	In Vivo Functional Profile
Target Compound Data	AM8936: Full agonist profile in vivo (produces CPP, fully substitutes for AM2201).
Comparator Or Baseline	AM411, AM4089: Partial agonist-like actions in vivo.
Quantified Difference	Qualitative difference in behavioral pharmacology profile.
Conditions	Behavioral assays in mice (CPP) and rats (drug discrimination).

Why This Matters

For researchers requiring a ligand with full in vivo efficacy for their model (e.g., to produce maximal behavioral or physiological responses), AM8936 is a suitable choice, unlike partial agonists which may produce sub-maximal effects.

• [1] Smith, E., et al. (2024). Neurochemical and Behavioral Effects of Cannabinoid CB1 Agonist in Male Mice. Journal of Pharmacology and Experimental Therapeutics, 389(S3), 304. View Source
• [2] Papanastasiou, I. P., et al. (2022). Improved cyclobutyl nabilone analogs as potent CB1 receptor agonists. European Journal of Medicinal Chemistry, 230, 114027. View Source
• [3] AlKhelb, D., et al. (2023). Effects of cannabinoid agonists and antagonists in male rats discriminating the synthetic cannabinoid AM2201. European Journal of Pharmacology, 959, 176069. View Source

AM8936 Research and Application Scenarios

CNS Modulation and Feeding Behavior Research

AM8936 is uniquely suited for studies requiring a detailed examination of the temporal profile of CB1 activation. Its delayed (peak at ~140 min) and prolonged (>5 hours) elevation of dopamine in the nucleus accumbens, as directly compared to the rapid and short-lived effects of Δ9-THC and AM11101 [1], provides a distinct kinetic signature. This allows researchers to dissociate immediate from sustained CB1 signaling in behavioral or neurochemical assays, which is not possible with faster-acting agonists.

Metabolic Disorders and Pain Research

For behavioral paradigms such as drug discrimination, conditioned place preference (CPP), or antinociception that require robust, full CB1 activation, AM8936 is an optimal tool. It demonstrates greater in vivo potency than Δ9-THC [2] and has a confirmed full agonist profile, unlike partial agonists such as AM411 and AM4089 [3]. This ensures maximal receptor activation and behavioral output in the model.

Structure-Activity Relationship Studies

AM8936 serves as a key benchmark in cannabinoid SAR studies due to its optimized C3 side chain that incorporates a polar C6'-cyano group. This modification resulted in a significant reduction in lipophilicity (ClogP = 4.82) compared to the parent compound Δ9-THC (ClogP = 7.24) [4]. It is therefore an excellent reference compound for medicinal chemists aiming to develop novel CB1 ligands with improved physicochemical and pharmacokinetic properties [5].

In Vivo Models of CNS Disorders and Pain

Given its high potency, confirmed in vivo efficacy, and demonstrated effects in key reward-related brain regions [1], AM8936 is a valuable compound for research into CNS disorders, pain, and metabolic syndromes [5]. Its ability to modulate dopamine, GABA, and glutamate levels in the nucleus accumbens [6] makes it a particularly relevant tool for studies on addiction, motivation, and reward.

Application

Selection Property

Validation Focus

Mesolimbic dopamine pathway studies

Sustained CB1 agonist temporal dynamics

In vivo microdialysis & feeding behavior models

Chronic pain & metabolic model research

High behavioral potency in discrimination context

Drug discrimination dose-response & tolerance assessment

Cannabinoid SAR & medicinal chemistry

C6′-cyano scaffold refinement point

hCB1 docking & in vivo pharmacokinetic profiling

• [1] ASPET 2023 Annual Meeting Abstract. (2023). Effects of Cannabinoid CB1 agonists on extracellular levels of dopamine... Journal of Pharmacology and Experimental Therapeutics, Abstract ID 25747. View Source
• [2] AlKhelb, D., et al. (2023). Effects of cannabinoid agonists and antagonists... Eur J Pharmacol, 959, 176069. View Source
• [3] AlKhelb, D., et al. (2023). Effects of cannabinoid agonists and antagonists... Eur J Pharmacol, 959, 176069. View Source
• [4] Ebiotrade. (2026). 伏隔核壳层中多巴胺... Citing Malamas et al., 2018 and Papanastasiou et al., 2022. View Source
• [5] Papanastasiou, I. P., et al. (2022). Improved cyclobutyl nabilone analogs... Eur J Med Chem, 230, 114027. View Source
• [6] Smith, E., et al. (2024). Neurochemical and Behavioral Effects of Cannabinoid CB1 Agonist... J Pharmacol Exp Ther, 389(S3), 304. View Source